4-(1-butyl-1H-benzo[d]imidazol-2-yl)-1-(o-tolyl)pyrrolidin-2-one

• IUPAC Name: 4-(1-butylbenzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C22H25N3O/c1-3-4-13-24-20-12-8-6-10-18(20)23-22(24)17-14-21(26)25(15-17)19-11-7-5-9-16(19)2/h5-12,17H,3-4,13-15H2,1-2H3
• InChI Key: XPLWOCKRSVYTIF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=CC=C4C
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

4-(1-butyl-1H-benzo[d]imidazol-2-yl)-1-(o-tolyl)pyrrolidin-2-one, also known as BTP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BTP is a pyrrolidinone derivative that has been synthesized using different methods.

Scientific Research Applications

Material Science Applications

Recent studies have demonstrated the potential of imidazole-based compounds in the development of metal-organic frameworks (MOFs). For example, cadmium(II) MOFs constructed with bis(imidazolyl) and zwitterionic dicarboxylate ligands have been synthesized, showing unique 2D structures with potential applications in gas storage, separation, and catalysis due to their thermal stability and fluorescent properties (Li, Guo, Weng, & Lin, 2012).

Organic Synthesis

The synthesis of imidazo[1,2-a]pyridines, a core structure related to many biologically active compounds, has been a significant focus of research. A one-pot synthesis approach using benzyl halides or benzyl tosylates with 2-aminopyridines and isocyanides offers a direct method to obtain these structures in excellent yields, highlighting the versatility of imidazole derivatives in synthesizing complex heterocyclic compounds (Adib, Sheikhi, & Rezaei, 2011).